Cas no 55457-11-9 (7-methyl-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one)

• Product Name: 7-methyl-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one
• CAS No: 55457-11-9
• MF: C₆H₆N₄O
• MW: 150.138040065765
• MDL: MFCD11870495
• CID: 375853
• PubChem ID: 135443548
• Update Time: 2025-04-19

7-methyl-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]-1,3,5-triazin-4(3H)-one,7-methyl-
• 7-methyl-6H-pyrazolo[1,5-a][1,3,5]triazin-4-one
• 7-methyl-3H-pyrazolo[1,5-a][1,3,5]triazin-4-one
• 7-Methyl-4-hydroxy-pyrazolo< 1,5-a> -s-triazin
• 7-Methylpyrazolo[1,5-a][1,3,5]triazin-4(3H)-one
• 7-methylpyrazolo[1,5-a][1,3,5]triazin-4(6H)-one
• 7-METHYLPYRAZOLO[1,5-A][1,3,5]TRIAZIN-4-OL
• AB65877
• AC1L6QE8
• NSC167058
• Pyrazolo[1,5-a]-1,3,5-triazin-4(1H)-one, 7-methyl- (9CI)
• 7-methyl-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one
• SY113204
• CS-0054052
• 55457-11-9
• MFCD11870495
• CS1638
• 7-Methylpyrazolo[1 pound not5-a][1 pound not3 pound not5]triazin-4(3H)-one
• 7-Methylpyrazolo[1,5-a][1,3,5]triazin-4(1H)-one
• DS-7335
• AKOS024463880
• MLS003106626
• DTXSID40304716
• AKOS025212976
• MFCD12755918
• P11271
• SMR001821519
• NSC-167058
• MFCD11870778
• Pyrazolo[1,5-a]-1,3,5-triazin-4(1H)-one, 7-methyl- (9CI)
• PYRAZOLO[1,5-A]-1,3,5-TRIAZIN-4(1H)-ONE, 7-METHYL-
• DB-327321
• 7-METHYL-1H-PYRAZOLO[1,5-A][1,3,5]TRIAZIN-4-ONE

• MDL： MFCD11870495
• Inchi： 1S/C6H6N4O/c1-4-2-5-7-3-8-6(11)10(5)9-4/h2-3H,1H3,(H,7,8,11)
• InChI Key： LZFISJZIDHEYBQ-UHFFFAOYSA-N
• SMILES： O=C1NC=NC2=CC(C)=NN21

Computed Properties

• Exact Mass: 150.05428
• Monoisotopic Mass: 150.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.1A^2
• XLogP3: 0.2

Experimental Properties

• Color/Form: No data available
• Density: 1.6±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 351.4±35.0 °C at 760 mmHg
• Flash Point: 166.3±25.9 °C
• Refractive Index: 1.772
• PSA: 57.06
• LogP: -0.27400

7-methyl-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Sealed in dry,Room Temperature